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Introduction
Monitoring exposure to tobacco smoke in pediatric populations is a critical aspect of public

health research and clinical practice. Cotinine, the primary metabolite of nicotine, serves as a

reliable biomarker for quantifying both active and passive smoking.[1][2] Due to its longer half-

life of approximately 16-17 hours compared to nicotine's two hours, cotinine provides a more

stable measure of tobacco smoke exposure.[2][3] Developing a sensitive and robust

immunoassay for cotinine is paramount for pediatric studies, where exposure levels can be

very low and sample volumes are often limited.

These application notes provide a comprehensive guide for the development and validation of

a sensitive competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of

cotinine in pediatric samples, such as saliva and urine. The protocols outlined below cover

hapten synthesis, immunogen preparation, monoclonal antibody production, and detailed

ELISA procedures, along with validation guidelines to ensure accuracy and reliability.

Nicotine Metabolism and Cotinine Formation
Nicotine is primarily metabolized in the liver by the cytochrome P450 enzyme system, with

CYP2A6 being the principal enzyme involved. The major metabolic pathway involves the

conversion of nicotine to cotinine. This process is crucial for detoxification, but the presence
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and concentration of cotinine in bodily fluids are direct indicators of nicotine exposure.

Understanding this pathway is fundamental to interpreting cotinine measurement results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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